4-Nitro-N,N-diphenylaniline

Description

4-Nitro-N,N-diphenylaniline is an organic compound with the molecular formula C18H14N2O2 . It is characterized by a nitro group (-NO2) at the para position of the aniline ring and two phenyl groups attached to the nitrogen atom. It is also known by other names, including 4-Nitrophenyl diphenylamine and 4-Nitrotriphenylamine . This compound appears as a solid with a color ranging from dark yellow to dark orange . It has a melting point between 141-144°C . The compound is slightly soluble in both chloroform and methanol .

4-Nitro-N,N-diphenylaniline has applications across various scientific and industrial fields. It can be used as an intermediate in the synthesis of dyes, pigments, and other organic compounds. Researchers have studied it for its potential biological activities, including antimicrobial and anticancer properties. In industrial settings, it is used in the production of polymers, resins, and other materials.

Similar compounds include 4-Nitroaniline, which has a similar structure but lacks the diphenyl groups, and N,N-Diphenylaniline, which lacks the nitro group. The presence of both the nitro group and diphenylamine structure gives 4-Nitro-N,N-diphenylaniline unique chemical and biological properties.

• CAS No.: 4316-57-8
• Product Name: 4-Nitro-N,N-diphenylaniline
• Molecular Formula: C18H14N2O2
• Molecular Weight: 290.3 g/mol
• IUPAC Name: 4-nitro-N,N-diphenylaniline
• Standard InChI: InChI=1S/C18H14N2O2/c21-20(22)18-13-11-17(12-14-18)19(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-14H
• Standard InChIKey: UQOKZDUUBVGFAK-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)C3=CC=C(C=C3)[N+](=O)[O-]
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)C3=CC=C(C=C3)[N+](=O)[O-]
• Synonyms: N-(4-Nitrophenyl)-N,N-diphenylamine; (p-Nitrophenyl)diphenylamine; N,N-Diphenyl-4-nitroaniline; 4-Nitro-triphenylamine; NSC 507491
• PubChem Compound: 350141
• Last Modified: Sep 14 2023